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Compound of Interest

Compound Name: 1-Propoxy-2-propanol

Cat. No.: B075130

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1-Propoxy-2-propanol (also known as propylene glycol n-propyl ether, PnP) is a
versatile organic solvent with a favorable safety and environmental profile, making it an
attractive alternative to more hazardous solvents in organic synthesis.[1][2][3] Its classification
as a "Green half-circle” chemical by the EPA indicates it is expected to be of low concern based
on experimental and modeled data.[1] With a unique combination of ether and alcohol
functionalities, it possesses excellent solvency for a wide range of polar and non-polar
compounds.[4] Its high boiling point, miscibility with water and most organic solvents, and low
toxicity make it a suitable medium for a variety of chemical transformations.[5][6][7]

These application notes provide an overview of the physicochemical properties of 1-propoxy-
2-propanol and detailed protocols for its use in Suzuki-Miyaura cross-coupling reactions and

the synthesis of silver nanoparticles.

Physicochemical Properties of 1-Propoxy-2-propanol

A summary of key physical and chemical properties of 1-propoxy-2-propanol is presented
below. This data is essential for designing and optimizing synthetic procedures.
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Property Value References
Molecular Formula CeH1402 [1]
Molecular Weight 118.17 g/mol [6]
CAS Number 1569-01-3 [1]
Appearance Clear, colorless liquid [8]
Boiling Point 140-160 °C [6][8]
Melting Point -80 °C
Density 0.885 g/mL at 25 °C [6][8]
Refractive Index n20/D 1.411 [6]
Flash Point 48 °C (118 °F) - closed cup [1]
Water Solubility Miscible [11[7]

Safety and Handling Protocol

1. Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles and a face shield.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to
use.

o Body Protection: Wear a lab coat. For large quantities, consider additional protective
clothing.

2. Handling and Storage:
e Ventilation: Use in a well-ventilated area, preferably in a chemical fume hood.
« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[9]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
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Incompatible Materials: Avoid contact with strong oxidizing agents.
. Emergency Procedures:
Skin Contact: Immediately wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

. Disposal:

Dispose of contaminated materials and waste in accordance with local, state, and federal
regulations.
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Workflow for Safe Handling of 1-Propoxy-2-propanol
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Workflow for Suzuki-Miyaura Coupling using 1-Propoxy-2-propanol
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Workflow for Silver Nanoparticle Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for 1-Propoxy-2-
propanol in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075130#using-1-propoxy-2-propanol-as-a-solvent-
for-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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